1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

• CAS: 22106-37-2

Core Science & Biosynthesis

In-Depth Technical Guide to 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological significance of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone. The information is curated for professionals in the fields of chemical research and drug development.

Core Chemical Properties

1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone is an aromatic ketone featuring a central phenyl ring substituted with an acetyl group and a pyrrole ring. This structure imparts specific chemical characteristics relevant to its potential applications in medicinal chemistry and materials science.

Property	Value	Source
CAS Number	22106-37-2	[1]
Molecular Formula	C₁₂H₁₁NO	[1]
Molecular Weight	185.22 g/mol	[1]
Boiling Point	No data available	[1]
Melting Point	No data available
Solubility	No data available

Synthesis Protocol

The primary synthetic route to 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone is the Paal-Knorr pyrrole synthesis. This method involves the condensation of a 1,4-dicarbonyl compound with a primary amine. In this case, 4-aminoacetophenone serves as the amine source.

A general and efficient protocol for this type of synthesis involves the reaction of 2,5-dimethoxytetrahydrofuran with various amines in the presence of a catalytic amount of iron(III) chloride in water, providing a green and mild reaction condition.[2]

Experimental Workflow: Paal-Knorr Synthesis

Caption: Paal-Knorr synthesis of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone.

Spectroscopic Characterization

Detailed experimental spectroscopic data for 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone is not widely available in public databases. However, based on the known spectra of structurally similar compounds, the following characteristic signals can be predicted.

Predicted ¹H and ¹³C NMR Data

¹H NMR	Predicted Chemical Shift (ppm)
Acetyl Protons (CH₃)	~2.6
Pyrrole Protons (β-H)	~6.4
Pyrrole Protons (α-H)	~7.2
Phenyl Protons	7.4 - 8.0

¹³C NMR	Predicted Chemical Shift (ppm)
Acetyl Carbonyl (C=O)	~197
Pyrrole Carbons (β-C)	~110
Pyrrole Carbons (α-C)	~120
Phenyl Carbons	120 - 142
Acetyl Carbon (CH₃)	~27

Potential Biological Activity

While no specific biological studies have been published for 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone, the pyrrole scaffold is a well-established pharmacophore present in numerous biologically active compounds.[3][4] Derivatives of pyrrole have demonstrated a wide range of pharmacological activities, suggesting potential avenues of investigation for this compound.

Potential Therapeutic Areas for Pyrrole Derivatives

Caption: Potential therapeutic applications of pyrrole-containing compounds.

• Anti-inflammatory Activity: Many pyrrole derivatives exhibit anti-inflammatory properties, with some acting as inhibitors of cyclooxygenase (COX) enzymes.[3]

• Anticancer Activity: The pyrrole ring is a key structural motif in several anticancer agents that function through various mechanisms, including the inhibition of kinases and tubulin polymerization.

• Antibacterial Activity: Pyrrole-containing compounds have been shown to possess antibacterial activity against a range of pathogens.[5]

Given the structural features of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone, it represents a candidate for screening in these and other therapeutic areas. Further research is warranted to elucidate its specific biological functions and potential as a lead compound in drug discovery programs.

Safety Information

Based on available safety data, 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone is classified with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[1] Appropriate personal protective equipment should be used when handling this compound.

References

• 1. 22106-37-2|1-(4-(1H-Pyrrol-1-yl)phenyl)ethanone|BLD Pharm [bldpharm.com]
• 2. Pyrrole synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological evaluation of 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues of crolibulin and combretastatin A-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]

An In-depth Technical Guide to the Synthesis of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone, a valuable heterocyclic building block. The primary and most effective methods for the synthesis of N-aryl pyrroles, such as the target compound, are the Paal-Knorr and Clauson-Kaas reactions. This document details the experimental protocols for these syntheses, presents relevant data in a structured format, and includes visualizations of the reaction pathways and experimental workflows.

Core Synthetic Strategies

The synthesis of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone involves the formation of a pyrrole ring by condensing a primary aromatic amine, 4-aminoacetophenone, with a 1,4-dicarbonyl compound or its synthetic equivalent.

Method 1: Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis is a robust and widely used method for the preparation of substituted pyrroles. It involves the condensation of a 1,4-dicarbonyl compound with a primary amine under acidic or neutral conditions. The reaction proceeds via the formation of a hemiaminal, followed by cyclization and dehydration to yield the aromatic pyrrole ring.

Reaction Scheme: Paal-Knorr Synthesis

Technical Guide: Spectroscopic and Synthetic Profile of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and a representative synthetic protocol for the compound 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone. This ketone derivative, incorporating a phenylpyrrole scaffold, is of interest in medicinal chemistry and materials science. The information presented herein is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and application of this and related molecular entities.

Spectroscopic Data

Table 1: ¹H NMR Spectroscopic Data (Representative)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~8.05	Doublet	~8.5	2H, Aromatic (ortho to C=O)
~7.50	Doublet	~8.5	2H, Aromatic (meta to C=O)
~7.20	Triplet	~2.2	2H, Pyrrole (α-H)
~6.35	Triplet	~2.2	2H, Pyrrole (β-H)
~2.60	Singlet	-	3H, Acetyl (CH₃)

Table 2: ¹³C NMR Spectroscopic Data (Representative)

Chemical Shift (δ, ppm)	Assignment
~197.5	Carbonyl (C=O)
~142.0	Aromatic (C-N)
~136.0	Aromatic (C-C=O)
~129.5	Aromatic (CH, ortho to C=O)
~120.0	Aromatic (CH, meta to C=O)
~119.0	Pyrrole (α-C)
~111.0	Pyrrole (β-C)
~26.5	Acetyl (CH₃)

Table 3: Infrared (IR) Spectroscopic Data (Representative)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3140	Medium	C-H stretch (Pyrrole)
~3050	Medium	C-H stretch (Aromatic)
~1680	Strong	C=O stretch (Ketone)
~1595, 1510	Medium-Strong	C=C stretch (Aromatic)
~1360	Medium	C-N stretch
~770	Strong	C-H bend (ortho-disubstituted benzene)

Table 4: Mass Spectrometry (MS) Data (Representative)

m/z	Relative Intensity (%)	Assignment
185.08	High	[M]⁺ (Molecular Ion)
170.06	Medium	[M-CH₃]⁺
142.05	Medium	[M-COCH₃]⁺
115.05	Low	[C₉H₇]⁺

Experimental Protocol: Synthesis of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

A common and effective method for the synthesis of N-substituted pyrroles is the Clauson-Kaas reaction. The following is a detailed, representative protocol for the synthesis of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone.

Materials:

• 4-Aminoacetophenone

• 2,5-Dimethoxytetrahydrofuran

• Glacial Acetic Acid

• Sodium Bicarbonate (NaHCO₃)

• Ethyl Acetate (EtOAc)

• Hexane

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-aminoacetophenone (1.0 equivalent) in glacial acetic acid.

• Addition of Reagent: To the stirred solution, add 2,5-dimethoxytetrahydrofuran (1.1 equivalents) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 118 °C) and maintain this temperature for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate to neutralize the acetic acid.

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Drying and Filtration: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone as a solid.

• Characterization: Confirm the identity and purity of the final product using the spectroscopic methods outlined above (¹H NMR, ¹³C NMR, IR, and MS).

Visualizations

The following diagrams illustrate the synthetic pathway and the logical workflow for the spectroscopic analysis of the target compound.

Synthetic Pathway for 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

Logical Workflow for Spectroscopic Analysis

1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone: A Versatile Building Block in Organic Synthesis for Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone is a key intermediate in organic synthesis, serving as a versatile scaffold for the construction of a diverse array of heterocyclic compounds with significant biological activities. This technical guide provides a comprehensive overview of its synthesis, key reactions, and applications, with a particular focus on its utility in the development of novel therapeutic agents. Detailed experimental protocols, quantitative data, and visual representations of synthetic and biological pathways are presented to facilitate its practical application in a laboratory setting.

Introduction

The pyrrole nucleus is a privileged structure in medicinal chemistry, found in numerous natural products and synthetic drugs.[1] The unique electronic properties of the pyrrole ring make it an attractive component for designing molecules that can interact with various biological targets. 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone, which incorporates a pyrrole moiety attached to a phenyl ethanone backbone, has emerged as a valuable building block for the synthesis of more complex molecules, including chalcones and pyrazolines, which have demonstrated promising antimicrobial and anticancer activities.[1] This guide will delve into the synthetic methodologies, chemical transformations, and biological relevance of this important compound.

Synthesis of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

The most common and efficient method for the synthesis of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone is the Paal-Knorr pyrrole synthesis.[2][3] This reaction involves the condensation of a 1,4-dicarbonyl compound, or a precursor thereof, with a primary amine. In this case, 4-aminoacetophenone serves as the amine source.

Experimental Protocol: Paal-Knorr Synthesis

This protocol outlines the synthesis of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone from 4-aminoacetophenone and 2,5-dimethoxytetrahydrofuran, which serves as a stable precursor to the required 1,4-dicarbonyl compound.

Materials:

• 4-Aminoacetophenone

• 2,5-Dimethoxytetrahydrofuran

• Glacial Acetic Acid

• Ethanol

• Distilled Water

Procedure:

• A mixture of 4-aminoacetophenone (0.01 mol) and 2,5-dimethoxytetrahydrofuran (0.01 mol) is taken in a round-bottom flask.

• Glacial acetic acid (20 mL) is added to the flask.

• The reaction mixture is refluxed for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, the mixture is cooled to room temperature and poured into ice-cold water.

• The precipitated solid is filtered, washed with water, and dried.

• The crude product is recrystallized from ethanol to afford pure 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone.

Physicochemical and Spectroscopic Data

Accurate characterization of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone is crucial for its use in subsequent synthetic steps. The following table summarizes its key physical and spectroscopic properties.

Property	Value
Molecular Formula	C₁₂H₁₁NO
Molecular Weight	185.22 g/mol
Appearance	Solid
Melting Point	Data not consistently available in the provided search results.
¹H NMR (CDCl₃)	Signals corresponding to aromatic protons, pyrrole protons, and the methyl group protons are expected. Specific shifts would be approximately in the ranges of δ 7.0-8.0 ppm for aromatic and pyrrole protons and δ 2.5-2.7 ppm for the acetyl methyl protons.
¹³C NMR (CDCl₃)	Resonances for the carbonyl carbon, aromatic carbons, pyrrole carbons, and the methyl carbon are anticipated.
IR (KBr, cm⁻¹)	Characteristic peaks for C=O stretching (around 1670-1680 cm⁻¹), C-N stretching, and aromatic C-H stretching are expected.
Mass Spectrum (EI)	The molecular ion peak (M⁺) at m/z = 185 is expected, along with characteristic fragmentation patterns.

Note: Specific peak assignments for NMR and IR would require experimental data which is not fully detailed in the search results.

Applications as a Building Block in Organic Synthesis

1-[4-(1H-pyrrol-1-yl)phenyl]ethanone is a versatile precursor for the synthesis of various bioactive molecules, most notably chalcones and their derivatives.

Synthesis of Chalcones

Chalcones, or 1,3-diaryl-2-propen-1-ones, are synthesized via the Claisen-Schmidt condensation of an aromatic ketone with an aromatic aldehyde.[4] 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone serves as the ketone component in this reaction.

This protocol describes the general procedure for the synthesis of chalcone derivatives from 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone.[1]

Materials:

• 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

• Substituted Aromatic Aldehydes

• Ethanol

• 15% Potassium Hydroxide (KOH) solution

• 50% Hydrochloric Acid (HCl)

Procedure:

• Dissolve 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone (0.001 mol) and a substituted aromatic aldehyde (0.001 mol) in ethanol (20 mL).

• To this solution, add 15% KOH solution.

• Stir the mixture for 24 hours at room temperature. Monitor the reaction progress using TLC.

• Upon completion, acidify the reaction mixture with 50% HCl.

• The resulting precipitate (the chalcone derivative) is filtered, washed with water, and recrystallized from a suitable solvent.

Synthesis of Pyrazoline Derivatives

Chalcones derived from 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone can be further cyclized to yield pyrazoline derivatives, which are five-membered heterocyclic compounds known for their broad spectrum of biological activities.[5][6] This is typically achieved by reacting the chalcone with hydrazine hydrate in the presence of an acid catalyst.

This protocol provides a general method for the synthesis of pyrazolines from chalcones.[5]

Materials:

• Chalcone derivative

• Hydrazine Hydrate

• Ethanol

• Glacial Acetic Acid

Procedure:

• In a round-bottom flask, dissolve the chalcone (1 mmol) in ethanol (20 mL).

• Add hydrazine hydrate (2 mL) to the solution.

• Reflux the reaction mixture for 4 hours.

• Add glacial acetic acid (1 mL) and continue to reflux for an additional 4 hours. Monitor the reaction by TLC.

• After completion, pour the reaction mixture over crushed ice.

• The solid product that separates out is filtered, washed with water, and recrystallized from a suitable solvent to yield the pure pyrazoline derivative.

Quantitative Data Summary

The following table summarizes the reported yields for the synthesis of chalcone and pyrazoline derivatives starting from 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone.

Reaction Step	Product Class	Yield Range (%)	Reference
Claisen-Schmidt Condensation	Chalcones	72.3 - 82.8	[7]
Cyclization of Chalcones with Hydrazine Hydrate	Pyrazoline derivatives	60.0 - 76.0	[7]

Visualizing Synthetic and Biological Pathways

Synthetic Workflow

The following diagram illustrates the synthetic pathway from 4-aminoacetophenone to pyrazoline derivatives, highlighting the central role of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone.

Synthetic pathway from starting materials to pyrazoline derivatives.

Postulated Biological Action

Derivatives synthesized from 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone have shown cytotoxic activity against various cancer cell lines.[1] While the precise signaling pathways for these specific compounds are a subject of ongoing research, a common mechanism for cytotoxic agents involves the induction of apoptosis (programmed cell death). The following diagram illustrates a generalized apoptotic pathway that could be influenced by these compounds.

A generalized pathway for apoptosis induction by bioactive compounds.

Conclusion

1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone is a highly valuable and versatile building block in the field of organic and medicinal chemistry. Its straightforward synthesis via the Paal-Knorr reaction, coupled with its reactivity in Claisen-Schmidt condensations, provides a reliable route to a wide range of chalcones. These intermediates can be further elaborated into other heterocyclic systems, such as pyrazolines, which have demonstrated significant potential as antimicrobial and cytotoxic agents. The detailed protocols and data presented in this guide are intended to empower researchers to effectively utilize this compound in their synthetic endeavors and contribute to the discovery of new therapeutic agents.

References

• 1. ijpbs.com [ijpbs.com]
• 2. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eresearchco.com [eresearchco.com]
• 6. pubs.iscience.in [pubs.iscience.in]
• 7. ijpbs.com [ijpbs.com]

An In-depth Technical Guide to the Discovery and Synthesis of Novel Pyrrole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2][3] This technical guide provides an in-depth exploration of recent advancements in the discovery and synthesis of novel pyrrole derivatives, with a focus on their therapeutic potential. We will delve into various synthetic methodologies, present key quantitative data, and provide detailed experimental protocols for the synthesis and evaluation of these promising compounds.

I. Synthetic Methodologies for Novel Pyrrole Derivatives

The synthesis of the pyrrole ring is a well-established area of organic chemistry, with classical methods such as the Paal-Knorr, Hantzsch, and Barton-Zard syntheses remaining highly relevant.[4] Concurrently, modern synthetic strategies, including multicomponent reactions and green chemistry approaches, are continuously being developed to enhance efficiency, diversity, and sustainability.[5][6]

Classical Synthesis Routes

Paal-Knorr Pyrrole Synthesis: This method involves the condensation of a 1,4-dicarbonyl compound with ammonia or a primary amine to form the pyrrole ring.[4][5] The reaction is typically carried out under neutral or weakly acidic conditions.[5]

Hantzsch Pyrrole Synthesis: This synthesis involves the reaction of a β-ketoester with ammonia or a primary amine and an α-haloketone to yield a substituted pyrrole.[4][7]

Barton-Zard Pyrrole Synthesis: This reaction provides a route to pyrrole derivatives through the reaction of a nitroalkene with an α-isocyanide under basic conditions.[6]

Modern Synthetic Innovations

Multicomponent Reactions (MCRs): MCRs offer an efficient approach to complex molecules in a single step from three or more reactants, minimizing waste and saving time.[8] Isocyanide-based multicomponent reactions (I-MCRs) have emerged as a powerful tool for the synthesis of polysubstituted pyrroles.[9]

Green Chemistry Approaches: In response to the growing need for sustainable chemical processes, green methodologies for pyrrole synthesis have been developed. These include the use of water as a solvent, microwave-assisted synthesis, and the use of eco-friendly catalysts.

II. Biological Activities and Therapeutic Potential

Novel pyrrole derivatives have demonstrated a broad spectrum of pharmacological activities, positioning them as promising candidates for drug development in various therapeutic areas.

Anticancer Activity

Numerous pyrrole derivatives have been investigated for their potential as anticancer agents.[1][7] For instance, certain 3-aroyl-1-arylpyrrole derivatives have been shown to inhibit tubulin polymerization and suppress the Hedgehog signaling pathway, which is crucial in some cancers.[10][11]

Enzyme Inhibition

Cholinesterase Inhibition: Pyrrole derivatives have been identified as potent inhibitors of cholinesterases, enzymes critical in the nervous system. Specifically, 1,3-diaryl-pyrrole skeletons have shown high selectivity for butyrylcholinesterase (BChE) over acetylcholinesterase (AChE), suggesting their potential in the treatment of neurodegenerative diseases like Alzheimer's.[12][13]

H+,K+-ATPase Inhibition: Novel pyrrole derivatives have been synthesized and evaluated as highly selective potassium-competitive acid blockers (P-CABs). These compounds inhibit the H+,K+-ATPase enzyme, which is responsible for gastric acid secretion, offering a potential treatment for acid-related disorders.[14]

III. Quantitative Data Summary

The following tables summarize key quantitative data from recent studies on novel pyrrole derivatives, highlighting their biological efficacy.

Table 1: Cytotoxicity of Novel Pyrrole Derivatives against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
SPP10	MCF-7 (Breast)	2.31 ± 0.3	[15]
H69AR (Lung)	3.16 ± 0.8	[15]
PC-3 (Prostate)	4.2 ± 0.2	[15]
Pyrrolomycin C	HCT-116 (Colon)	0.8	[16]
MCF-7 (Breast)	1.5	[16]
ARAP 22	Medulloblastoma D283	Nanomolar concentrations	[10]
ARAP 27	Medulloblastoma D283	Nanomolar concentrations	[10]

Table 2: Enzyme Inhibitory Activity of Novel Pyrrole Derivatives

Compound	Target Enzyme	IC50 (µM)	Reference
3o	Butyrylcholinesterase (BChE)	1.71 - 5.37	[12]
3p	Butyrylcholinesterase (BChE)	1.71 - 5.37	[12]
3s	Butyrylcholinesterase (BChE)	1.71 - 5.37	[12]
17a	H+,K+-ATPase	Potent Inhibition	[14]
vh0	Monoamine Oxidase B (MAO-B)	0.665	[3]
Acetylcholinesterase (AChE)	4.145	[3]

IV. Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

General Procedure for Paal-Knorr Pyrrole Synthesis

• A 1,4-dicarbonyl compound is dissolved in a suitable solvent (e.g., ethanol, acetic acid).

• An excess of a primary amine or ammonia is added to the solution.

• The reaction mixture is stirred at room temperature or heated under reflux until the reaction is complete (monitored by TLC).

• The solvent is removed under reduced pressure.

• The crude product is purified by column chromatography or recrystallization to yield the N-substituted pyrrole.[5]

General Procedure for Cytotoxicity Assay (XTT Assay)

• Cancer cells (e.g., MCF-7, H69AR, PC-3) are seeded in 96-well plates and incubated for 24 hours.

• The cells are treated with various concentrations of the synthesized spiro-pyrrolopyridazine (SPP) derivatives.

• After a 48-hour incubation period, the medium is removed.

• A mixture of XTT labeling reagent and electron-coupling reagent is added to each well.

• The plate is incubated for 4 hours at 37°C in a humidified incubator.

• The absorbance is measured at 450 nm using a microplate reader.

• The IC50 values are calculated from the dose-response curves.[15]

Protocol for H+,K+-ATPase Inhibition Assay

• The H+,K+-ATPase enzyme is prepared from fresh sheep stomach mucosa.

• The enzyme extract is pre-incubated with different concentrations of the test compound for 30 minutes.

• The reaction is initiated by the addition of ATP.

• The mixture is incubated for 30 minutes at 37°C.

• The reaction is stopped by the addition of trichloroacetic acid.

• The amount of inorganic phosphate released is determined spectrophotometrically at 660 nm.

• The inhibitory activity is calculated by comparing the enzyme activity with and without the inhibitor.[17]

V. Visualizations of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows discussed in this guide.

Caption: A generalized workflow for the synthesis and biological evaluation of novel pyrrole derivatives.

Caption: Inhibition of the Hedgehog signaling pathway by certain novel pyrrole derivatives.

Caption: The inhibitory action of 1,3-diaryl-pyrrole derivatives on cholinesterase enzymes.

References

• 1. synarchive.com [synarchive.com]
• 2. rgmcet.edu.in [rgmcet.edu.in]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis, Reactions and Medicinal Uses of Pyrrole | Pharmaguideline [pharmaguideline.com]
• 5. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 6. Barton–Zard reaction - Wikipedia [en.wikipedia.org]
• 7. Hantzsch pyrrole synthesis - Wikipedia [en.wikipedia.org]
• 8. Recent advances in the synthesis of pyrroles by multicomponent reactions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. Synthesis of polysubstituted pyrroles via isocyanide-based multicomponent reactions as an efficient synthesis tool - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Discovery of pyrrole derivatives as acetylcholinesterase-sparing butyrylcholinesterase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery of pyrrole derivatives as acetylcholinesterase-sparing butyrylcholinesterase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Discovery, synthesis, and biological evaluation of novel pyrrole derivatives as highly selective potassium-competitive acid blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]
• 17. In vitro antioxidant and H+, K+-ATPase inhibition activities of Acalypha wilkesiana foliage extract - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various biologically active heterocyclic compounds utilizing 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone as a key starting material. The synthesized compounds, including chalcones, pyrazolines, pyrimidines, and isoxazoles, have demonstrated significant potential in antimicrobial and anticancer applications.

Introduction

1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone is a versatile precursor in organic synthesis, primarily serving as a building block for a diverse range of heterocyclic systems. The presence of the pyrrole moiety and the reactive acetyl group allows for the construction of complex molecules with significant pharmacological potential. This document outlines the synthesis of intermediate chalcones and their subsequent conversion into various five- and six-membered heterocyclic rings.

The primary synthetic route involves the Claisen-Schmidt condensation of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone with various aromatic aldehydes to yield α,β-unsaturated ketones, commonly known as chalcones. These chalcones are valuable intermediates that can undergo cyclization reactions with different reagents to afford a variety of heterocyclic compounds. The biological evaluation of these synthesized molecules has revealed promising antimicrobial and cytotoxic activities.

Synthetic Applications

The central role of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone in the synthesis of bioactive heterocycles is illustrated in the following workflow.

One-Pot Synthesis of Pyrrole Derivatives from Primary Amines and Diones: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrrole and its derivatives are fundamental heterocyclic scaffolds that form the core of numerous natural products, pharmaceuticals, and advanced materials. Their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties, makes them highly valuable in drug discovery and development. The Paal-Knorr synthesis, a classic condensation reaction between a 1,4-dicarbonyl compound and a primary amine or ammonia, remains one of the most straightforward and widely used methods for constructing the pyrrole ring.[1][2][3][4] This one-pot approach offers significant advantages in terms of efficiency and atom economy.

These application notes provide detailed protocols and comparative data for the one-pot synthesis of pyrrole derivatives, focusing on the Paal-Knorr reaction. Methodologies covering conventional heating, microwave-assisted synthesis, and solvent-free conditions are presented to offer researchers flexibility and opportunities for green chemistry approaches.[1][5]

Data Presentation: Comparative Synthesis of N-Substituted Pyrroles

The following table summarizes various conditions and outcomes for the one-pot synthesis of N-substituted pyrroles from 2,5-hexanedione and various primary amines, showcasing the influence of different catalysts and reaction conditions on yield and reaction time.

Dione	Primary Amine	Catalyst/Conditions	Time	Yield (%)	Reference
2,5-Hexanedione	Aniline	Acetic Acid (catalyst), Microwave (120-150 °C)	2-10 min	65-89	Minetto et al., 2005[6]
2,5-Hexanedione	Benzylamine	None (Solvent-free), Stirring at room temperature	24 h	95	Stark et al., 2011
2,5-Hexanedione	Aniline	Ammonium chloride, Microwave (50°C, 300W)	5-8 min	92	Bandyopadhyay & Banik, 2017[7]
2,5-Hexanedione	4-Bromoaniline	Salicylic acid, Microwave	15 s	92	Aghapoor et al., 2021
2,5-Hexanedione	Aniline	β-Cyclodextrin (20 mol%), H₂O, 60 °C	24 h	84	Duan et al., 2013
2,5-Hexanedione	Aniline	Iodine (catalyst), Solvent-free, Room temperature	5 min	94	Banik et al., 2003[1]
2,5-Hexanedione	Benzylamine	Silica sulfuric acid, Solvent-free, Room temp.	3 min	98	Dekamin et al., 2013[1]
2,5-Hexanedione	Aniline	None (Solvent-free), High pressure (3.8 kbar)	10 s	99	Németh et al., 2015[8]
1,4-Diphenylbutane-1,4-dione	Aniline	p-Toluenesulfonic acid, Toluene, 110 °C	2 h	98	Yilmaz & Çelik, 2023

Experimental Protocols

Protocol 1: General Procedure for Microwave-Assisted Paal-Knorr Synthesis

This protocol describes a rapid and efficient method for pyrrole synthesis using microwave irradiation.

Materials:

• 1,4-Diketone (e.g., 2,5-hexanedione)

• Primary amine (e.g., aniline)

• Glacial acetic acid (catalyst)

• Ethanol (solvent)

• Microwave reactor vials

• Microwave synthesizer

Procedure:

• To a microwave reactor vial, add the 1,4-diketone (1.0 mmol).

• Add the primary amine (1.0 mmol) and ethanol (2 mL).

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 mmol).

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the mixture at a constant temperature (e.g., 120-150 °C) for the specified time (typically 2-15 minutes).[6][9]

• After the reaction is complete, cool the vial to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Protocol 2: General Procedure for Solvent-Free Paal-Knorr Synthesis

This protocol offers an environmentally friendly approach by eliminating the need for a solvent.

Materials:

• 1,4-Diketone (e.g., 2,5-hexanedione)

• Primary amine (e.g., benzylamine)

• Catalyst (e.g., Iodine or Silica Sulfuric Acid) (optional, as some reactions proceed without a catalyst)

• Mortar and pestle (for solid reactants)

• Reaction vessel (e.g., round-bottom flask)

Procedure:

• In a reaction vessel, combine the 1,4-diketone (1.0 mmol) and the primary amine (1.0 mmol).

• If using a catalyst, add it at this stage (e.g., a catalytic amount of iodine or a small amount of silica sulfuric acid).[1]

• Thoroughly mix the reactants by stirring or, if solid, by grinding in a mortar.

• Allow the reaction to proceed at room temperature or with gentle heating for the specified time. Reaction times can vary from a few minutes to several hours depending on the reactivity of the substrates and the catalyst used.[1][5]

• Upon completion (monitored by TLC), the product can often be purified directly by recrystallization or by column chromatography.

Visualizations

Experimental Workflow

Caption: General workflow for the one-pot synthesis of pyrrole derivatives.

Paal-Knorr Synthesis Mechanism

Caption: The mechanism of the Paal-Knorr pyrrole synthesis.[4][10]

References

• 1. rgmcet.edu.in [rgmcet.edu.in]
• 2. journal.uctm.edu [journal.uctm.edu]
• 3. Recent Advancements in Pyrrole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 8. researchgate.net [researchgate.net]
• 9. Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes [organic-chemistry.org]
• 10. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Improving the yield of the Paal-Knorr pyrrole synthesis

Welcome to the technical support center for the Paal-Knorr pyrrole synthesis. This guide is designed for researchers, scientists, and drug development professionals to help improve reaction yields and troubleshoot common issues encountered during this valuable synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: My Paal-Knorr reaction is giving a low yield. What are the common causes?

A1: Low yields in the Paal-Knorr synthesis can stem from several factors:

• Harsh Reaction Conditions: Traditional methods often require prolonged heating in strong acid, which can lead to the degradation of sensitive functional groups on your starting materials.[1][2]

• Poor Nucleophilicity of the Amine: Less basic amines, such as those with electron-withdrawing groups, may react slowly, leading to incomplete conversion.[1]

• Steric Hindrance: Bulky substituents on the 1,4-dicarbonyl compound or the amine can hinder the reaction.

• Side Reactions: At a pH below 3, the formation of furan byproducts can become a significant competitive reaction.[1][3]

• Substrate Purity: Impurities in the 1,4-dicarbonyl compound or the amine can interfere with the reaction.

Q2: How can I improve the yield of my Paal-Knorr synthesis?

A2: Several modern approaches can significantly improve the yield and reaction conditions:

• Catalyst Selection: Employing a suitable catalyst can dramatically accelerate the reaction, often under milder conditions. A wide range of catalysts have been developed, including Lewis acids, Brønsted acids, and heterogeneous catalysts.[1][4]

• Solvent-Free Conditions: Many modern protocols are performed without a solvent, which can simplify purification and reduce waste.[1][5][6]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times from hours to minutes and often improves yields.[1][7][8][9][10]

• Mechanochemical Synthesis: Ball milling is a solvent-free technique that can promote the reaction through mechanical activation, often with short reaction times.[5]

Q3: What are some of the best catalysts for the Paal-Knorr synthesis?

A3: The choice of catalyst often depends on the specific substrates and desired reaction conditions. Some highly effective catalysts include:

• Lewis Acids: Mild Lewis acids like Sc(OTf)₃ and Bi(NO₃)₃ are effective.[4][6]

• Heterogeneous Catalysts: Reusable solid catalysts like silica sulfuric acid (SiO₂-OSO₃H), montmorillonite clays, and various metal-exchanged clays offer high yields and easy separation.[1] Fe(III)-montmorillonite has been shown to be particularly effective.[1]

• Iodine: Molecular iodine is an efficient and less toxic catalyst for solvent-free Paal-Knorr reactions at room temperature.[1]

• Brønsted Acids: Organic acids such as saccharin and citric acid have been used as non-toxic, environmentally friendly catalysts.[1][5]

Q4: Can I run the Paal-Knorr synthesis without a solvent?

A4: Yes, solvent-free conditions are a key feature of many modern, high-yield Paal-Knorr protocols.[1][5][6] These reactions are often facilitated by grinding the reactants together, sometimes with a solid catalyst (mechanochemistry), or by simply heating the neat mixture.[5] This approach simplifies the workup and is considered a greener synthetic route.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Product Formation

Possible Cause	Troubleshooting Step
Inactive Catalyst	If using a reusable catalyst, it may have lost activity. Try regenerating the catalyst according to the literature procedure or using a fresh batch.
Low Reaction Temperature	While many modern methods work at room temperature, some substrate combinations may require gentle heating to proceed at a reasonable rate.
Poor Amine Nucleophilicity	For electron-deficient or sterically hindered amines, consider using a more active catalyst system, such as Sc(OTf)₃ or iodine, or increasing the reaction temperature.[1][6]
Incorrect pH	Ensure the reaction is not too acidic (pH < 3) to avoid furan formation.[1][3] If using a Brønsted acid, consider a milder one.

Issue 2: Presence of Significant Side Products

Possible Cause	Troubleshooting Step
Furan Formation	This is likely due to conditions that are too acidic.[1][3] Switch to a milder catalyst or conduct the reaction under neutral or weakly acidic conditions.
Unidentified Impurities	Analyze the side products by techniques such as LC-MS or NMR to identify their structures. This can provide insight into the undesired reaction pathway. In some cases, prolonged reaction times can lead to the formation of by-products.[11]

Issue 3: Difficulty in Product Purification

Possible Cause	Troubleshooting Step
Catalyst Removal	If using a homogeneous catalyst, its removal can be challenging. Consider switching to a heterogeneous, reusable catalyst like silica sulfuric acid or a clay-based catalyst, which can be easily filtered off.[1]
Complex Reaction Mixture	If the reaction produces a complex mixture of products, revisit the reaction conditions to improve selectivity. Using a milder, more selective catalyst or optimizing the temperature can lead to a cleaner reaction profile.[11]

Data Presentation: Comparison of Catalytic Systems

The following tables summarize quantitative data for the synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole from 2,5-hexanedione and aniline under various catalytic conditions to allow for easy comparison.

Table 1: Comparison of Metal-Exchanged Montmorillonite Clay Catalysts [1]

Catalyst	Time (h)	Yield (%)
Fe³⁺-montmorillonite	3	95
Zn²⁺-montmorillonite	5	87
Co²⁺-montmorillonite	5	81
Cu²⁺-montmorillonite	5	76
K10 montmorillonite	5	72
Reaction Conditions: Room temperature.

Table 2: Comparison of Solid Acid Catalysts under Solvent-Free Conditions [1]

Catalyst (1 mol%)	Temperature (°C)	Time (min)	Yield (%)
Tungstate sulfuric acid	60	40	95
Molybdate sulfuric acid	60	45	95
Reaction of 2,5-hexanedione with various amines.

Table 3: Mechanochemical Paal-Knorr Synthesis with Organic Acid Catalysts [5]

Catalyst (1 mol%)	Time (min)	Yield (%)
Citric acid	15	74
Malonic acid	15	63
Pyroglutamic acid	15	48
Camphorsulfonic acid	15	39
Tartaric acid	15	34
Succinic acid	15	27
Ascorbic acid	15	23
Oxalic acid	15	18
None	30	trace
Reaction Conditions: Ball mill at 30 Hz.

Experimental Protocols

Protocol 1: Microwave-Assisted Paal-Knorr Synthesis

This protocol is based on the general procedures for microwave-assisted Paal-Knorr reactions.[7][8][10]

Materials:

• 1,4-dicarbonyl compound (e.g., 2,5-hexanedione)

• Primary amine (e.g., aniline)

• Acetic acid (catalyst)

• Microwave reactor vial

• Microwave synthesizer

Procedure:

• In a microwave reactor vial, combine the 1,4-dicarbonyl compound (1.0 mmol), the primary amine (1.0 mmol), and a catalytic amount of acetic acid.

• Seal the vial and place it in the microwave synthesizer.

• Irradiate the mixture at a specified temperature (e.g., 120-150 °C) for a short duration (e.g., 2-10 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Solvent-Free Synthesis using a Reusable Catalyst (Silica Sulfuric Acid)

This protocol is adapted from procedures utilizing silica sulfuric acid as a reusable heterogeneous catalyst.[1]

Materials:

• 1,4-dicarbonyl compound (e.g., 2,5-hexanedione)

• Primary amine (e.g., aniline)

• Silica sulfuric acid (SiO₂-OSO₃H)

• Round-bottom flask

• Stir plate

Procedure:

• To a round-bottom flask, add the 1,4-dicarbonyl compound (1.0 mmol), the primary amine (1.0 mmol), and a catalytic amount of silica sulfuric acid.

• Stir the mixture at room temperature for the required time (e.g., 3 minutes for some substrates).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, add an organic solvent (e.g., dichloromethane) to the reaction mixture.

• Filter the mixture to recover the solid catalyst. The catalyst can be washed, dried, and reused.

• Wash the filtrate with water to remove any remaining impurities.

• Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced pressure to obtain the product.

Visualizations

Caption: Paal-Knorr pyrrole synthesis reaction mechanism.

Caption: General experimental workflow for Paal-Knorr synthesis.

Caption: Troubleshooting decision tree for low yield issues.

References

• 1. rgmcet.edu.in [rgmcet.edu.in]
• 2. researchgate.net [researchgate.net]
• 3. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Microwave-assisted organic synthesis of pyrroles (Review) [pharmacia.pensoft.net]
• 11. mdpi.com [mdpi.com]

Purification techniques for 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone

Welcome to the Technical Support Center for the purification of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone . This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in obtaining this compound with high purity.

Troubleshooting and FAQs

This section addresses specific issues that may be encountered during the purification of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone.

Column Chromatography Issues

Q1: My compound is not moving from the origin on the silica gel TLC plate, even with a relatively polar solvent system (e.g., 80:20 Hexane:Ethyl Acetate). What should I do?

A1: This indicates that your compound is strongly adsorbed to the silica gel, or there might be an issue with your spotting/developing technique.

• Troubleshooting Steps:

  • Increase Eluent Polarity: Gradually increase the proportion of the more polar solvent (e.g., ethyl acetate). You can try a 70:30 or even a 50:50 mixture of hexane:ethyl acetate. For very polar impurities, adding a small amount (0.5-1%) of methanol or triethylamine (if the compound is basic) to the eluent system can help.

  • Check for Degradation: The compound might be degrading on the acidic silica gel. You can neutralize the silica gel by preparing a slurry with a small amount of triethylamine in your eluent and then packing the column. Alternatively, use a different stationary phase like alumina.

  • Ensure Proper Dissolution: Make sure your crude sample is fully dissolved in a minimal amount of a suitable solvent before loading it onto the column. If the compound crashes out at the origin, it will not move properly. Dry loading the compound onto celite or a small amount of silica is often a reliable method.[1]

Q2: I am seeing streaks instead of distinct spots on my TLC plate. How can I get better separation?

A2: Streaking on a TLC plate can be caused by several factors.

• Troubleshooting Steps:

  • Sample Overloading: You may have spotted too much of your sample on the TLC plate. Try diluting your sample and spotting a smaller amount.

  • Inappropriate Solvent System: The chosen solvent system may not be optimal for your compound. If the compound is highly soluble in the eluent, it can lead to streaking. Try a less polar solvent system.

  • Compound Degradation: As mentioned before, the compound might be reacting with the silica. Adding a few drops of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the TLC developing chamber can sometimes resolve this.

  • Ionic Impurities: Salts in your crude product can cause significant streaking. Attempt to remove them with an aqueous wash of your crude product before chromatography.

Q3: The separation between my product and an impurity is very poor. How can I improve the resolution?

A3: Improving resolution requires optimizing the chromatography conditions.

• Troubleshooting Steps:

  • Use a Gradient Elution: Instead of running the column with a single solvent mixture (isocratic elution), use a shallow gradient of increasing polarity. For example, start with 100% hexane and gradually increase the percentage of ethyl acetate.[1] This will help separate compounds with close Rf values.

  • Change the Solvent System: Sometimes, changing the solvents entirely can alter the selectivity. Consider trying a different solvent system, such as dichloromethane/methanol or toluene/acetone.

  • Optimize Column Parameters: Use a longer and narrower column for better separation. Ensure the column is packed uniformly without any cracks or air bubbles.

  • Dry Loading: For difficult separations, dry loading the sample often results in a tighter initial band and better resolution compared to liquid loading.[1]

Recrystallization Issues

Q4: My compound "oils out" instead of forming crystals during recrystallization. What is happening?

A4: "Oiling out" occurs when the compound comes out of the solution as a liquid phase rather than a solid crystal lattice. This usually happens when the solution is cooled too quickly or when the boiling point of the solvent is higher than the melting point of the compound.

• Troubleshooting Steps:

  • Slow Cooling: Allow the hot, saturated solution to cool to room temperature slowly. Do not place it directly in an ice bath. You can insulate the flask to slow the cooling rate further.

  • Add More Solvent: The concentration of the solute might be too high. Add a small amount of hot solvent to the oiled-out mixture to redissolve it, and then allow it to cool slowly again.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Use a Different Solvent: The chosen solvent may be unsuitable. Select a solvent with a lower boiling point or use a co-solvent system (a pair of miscible solvents, one in which the compound is soluble and one in which it is insoluble).

Q5: I have very low recovery after recrystallization. How can I improve my yield?

A5: Low recovery can result from using too much solvent or from premature crystallization.

• Troubleshooting Steps:

  • Minimize Solvent Usage: Use only the minimum amount of hot solvent required to fully dissolve the crude product. Adding excess solvent will keep more of your product dissolved at cold temperatures.

  • Cool Thoroughly: Ensure the solution is cooled to a sufficiently low temperature (e.g., in an ice bath) for an adequate amount of time to maximize crystal formation before filtration.

  • Evaporate Excess Solvent: If you have added too much solvent, you can gently heat the solution to evaporate some of the solvent to re-saturate it, and then proceed with the cooling step.

  • Recover from Mother Liquor: A significant amount of product may remain in the filtrate (mother liquor). You can try to recover a second crop of crystals by concentrating the mother liquor and re-cooling. Note that this second crop may be less pure than the first.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is a general guideline based on common procedures for purifying pyrrole derivatives.[1][2]

• Preparation of the Column:

  • Select a glass column of appropriate size for the amount of crude material (a rule of thumb is to use 50-100 g of silica gel for every 1 g of crude product).

  • Prepare a slurry of silica gel (Geduran Si 60, 0.040-0.063 mm) in the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).[1]

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing. Add a layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Add a small amount of celite or silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder.

  • Carefully add this powder to the top of the column.[1]

• Elution:

  • Begin eluting with a non-polar solvent system (e.g., 100% hexane or 95:5 hexane:ethyl acetate).[1]

  • Gradually increase the polarity of the eluent. A suggested gradient could be:

    • 100% Hexane (2 column volumes)

    • 95:5 Hexane:Ethyl Acetate (4 column volumes)

    • 90:10 Hexane:Ethyl Acetate (4 column volumes)

    • Continue increasing the ethyl acetate concentration as needed based on TLC monitoring.

  • Collect fractions in test tubes.

• Fraction Analysis:

  • Monitor the collected fractions using Thin Layer Chromatography (TLC).

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to obtain the purified solid product.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • Place a small amount of the crude product into several test tubes.

  • Add a small amount of different solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene) to each tube.

  • A good recrystallization solvent will dissolve the compound when hot but not when cold.

  • Ethanol is often a good starting point for similar compounds.[3]

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the flask (e.g., on a hot plate).

  • Continue adding the hot solvent until the compound just dissolves completely.

• Cooling and Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Allow the crystals to dry completely, either air-drying or in a vacuum oven.

Data Presentation

The following table summarizes column chromatography conditions reported for the purification of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone and related structures.

Purification Method	Stationary Phase	Eluent System	Details	Reference
Column Chromatography	Silica Gel (Geduran Si 60)	Gradient: Hexanes to 3:2 Hexanes:Ethyl Acetate	The crude product was dry loaded onto celite.	[1]
Column Chromatography	Silica Gel (Geduran Si 60)	Gradient: 19:1 to 1:1 Hexanes:Ethyl Acetate	The crude product was dry loaded onto celite.	[1]
Flash Column Chromatography	Silica Gel	Petroleum Ether / Ethyl Acetate = 4/1	Used for purifying a related aminophenyl ethanone derivative.	[2]
Flash Column Chromatography	Silica Gel	Hexane / Ethyl Acetate = 96:4	Used for purifying 1-(4-bromo-3-(1H-pyrrol-1-yl)phenyl)ethan-1-one.	[4]

Visualization

Purification Method Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate purification technique for 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone.

Caption: Workflow for selecting a purification method.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]
• 3. 1-[4-(4-Hy­droxy­phen­yl)piperazin-1-yl]ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Technical Support Center: Efficient Synthesis of Substituted Pyrroles

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of substituted pyrroles. Our aim is to help you overcome common experimental challenges and optimize your reaction conditions for efficient and high-yield synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing substituted pyrroles?

A1: Several classical methods are widely used for the synthesis of pyrrole derivatives, including the Paal-Knorr synthesis, Hantzsch pyrrole synthesis, Knorr pyrrole synthesis, and Clauson-Kaas synthesis.[1][2] Each method has its advantages and is suited for different starting materials and desired substitution patterns.

Q2: How do I choose the right catalyst for my pyrrole synthesis?

A2: Catalyst selection is crucial and depends on the specific reaction, substrates, and desired outcome. Key factors to consider include:

• Substrate compatibility: The electronic properties of your starting materials (e.g., anilines with electron-donating or withdrawing groups) can significantly impact catalyst performance.[1][3]

• Desired reaction conditions: Some catalysts are effective under mild, solvent-free, or aqueous conditions, aligning with green chemistry principles.[1][4]

• Catalyst type: Both homogeneous (e.g., Lewis acids like Sc(OTf)₃, FeCl₃) and heterogeneous catalysts (e.g., supported on silica or magnetic nanoparticles) are used.[1][5][6] Heterogeneous catalysts offer the advantage of easier separation and reusability.[1][5][7]

• Cost and availability: For large-scale synthesis, the cost and commercial availability of the catalyst are important considerations.[5]

Q3: What is the difference between a Lewis acid and a Brønsted acid catalyst in pyrrole synthesis?

A3: In the context of pyrrole synthesis, Brønsted acids (proton donors) like acetic acid or p-toluenesulfonic acid can catalyze the reaction by protonating a carbonyl group, facilitating nucleophilic attack by the amine.[2][8] Lewis acids (electron-pair acceptors) like Sc(OTf)₃ or FeCl₃ coordinate to the carbonyl oxygen, activating it for nucleophilic attack.[1][9][10] The choice between them can influence reaction rates and yields depending on the specific substrates and reaction mechanism.

Q4: Can I reuse my catalyst?

A4: The reusability of a catalyst is a significant advantage, particularly for cost-effectiveness and sustainable chemistry. Heterogeneous catalysts, which are in a different phase from the reaction mixture (e.g., a solid catalyst in a liquid reaction), are generally easier to recover and reuse.[1][5] Several studies have demonstrated the successful reuse of catalysts like γ-Fe₂O₃@SiO₂-Sb-IL and Co/NGr-C@SiO₂-L for multiple reaction cycles without a significant loss of activity.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Inappropriate catalyst or catalyst loading.- Non-optimal reaction temperature or time.- Deactivated substrates (e.g., anilines with strong electron-withdrawing groups).[1][3]- Catalyst deactivation.	- Screen a variety of Lewis or Brønsted acid catalysts (see Table 1).- Optimize catalyst loading (typically 1-10 mol%).[1][5]- Systematically vary the reaction temperature and monitor progress by TLC or GC.- For deactivated anilines, consider using a more active catalyst or harsher reaction conditions.- If using a heterogeneous catalyst, check for poisoning or leaching and consider regeneration or fresh catalyst.
Poor Selectivity / Side Product Formation	- Incorrect catalyst choice leading to side reactions.- Reaction conditions favoring undesired pathways (e.g., furan formation in Paal-Knorr synthesis at low pH).[8]- For multifunctional substrates, lack of chemoselectivity.	- Select a catalyst known for high selectivity in similar reactions.- Carefully control the pH, especially in acid-catalyzed reactions like the Paal-Knorr synthesis.[8]- Employ protecting groups for sensitive functionalities on the substrate.- Consider catalysts that offer high regioselectivity, such as certain transition metal catalysts.[11]
Catalyst Deactivation	- Poisoning of the catalyst by impurities in reactants or solvents.- Leaching of the active species from a solid support.- Thermal degradation of the catalyst.	- Ensure high purity of all reactants and solvents.- For heterogeneous catalysts, perform post-reaction analysis (e.g., ICP-MS of the filtrate) to check for leaching.- Choose a catalyst that is thermally stable at the required reaction temperature.- Consider catalyst regeneration procedures if applicable.
Reaction Not Initiating	- Insufficient catalyst activity.- Low reaction temperature.- Inactive starting materials.	- Switch to a more potent catalyst (e.g., a stronger Lewis acid).- Gradually increase the reaction temperature.- Confirm the identity and purity of your starting materials.

Catalyst Performance Data

The following tables summarize quantitative data for various catalysts used in the synthesis of N-substituted pyrroles via the Clauson-Kaas reaction.

Table 1: Comparison of Lewis Acid Catalysts

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Yield (%)	Reference
Sc(OTf)₃	3	1,4-Dioxane	100	74-95	[1]
FeCl₃·7H₂O	2	H₂O	60	74-98	[1]
MgI₂∙(OEt₂)n	10	CH₃CN	80	62-98	[1][3]
Zn(OTf)₂	5	Solvent-free	70	Moderate to Excellent	[1]
Bi(NO₃)₃	-	Solvent-free	-	76-99	[1]
PS/AlCl₃	15	Acetonitrile (reflux)	-	83-95	[5]
PS/GaCl₃	10	Acetonitrile (reflux)	-	83-97	[5]

Table 2: Comparison of Heterogeneous and Green Catalysts

Catalyst	Catalyst Loading	Conditions	Yield (%)	Reusability	Reference
γ-Fe₂O₃@SiO₂-Sb-IL	-	H₂O	55-96	6 cycles	[1]
Co/NGr-C@SiO₂-L	-	Solvent-free	50-88	10 cycles	[1]
H₃PW₁₂O₄₀/SiO₂	2.5 mol%	MW, solvent-free	90-96	Yes	[1]
Squaric Acid	-	H₂O, PEG, or DES	85-97	-	[1][4]
Iodine	5 mol%	MW, solvent-free	75-98	-	[1]
Amberlyst-15	-	Continuous flow	80-92	20 cycles	[12]

Experimental Protocols

General Procedure for Sc(OTf)₃-Catalyzed Synthesis of N-Substituted Pyrroles (Clauson-Kaas Reaction)

• To a solution of the primary amine (1.0 mmol) in 1,4-dioxane (5 mL), add 2,5-dimethoxytetrahydrofuran (1.1 mmol).

• Add Scandium(III) triflate (Sc(OTf)₃, 3 mol%).

• Heat the reaction mixture to 100 °C and stir for the time indicated by TLC monitoring.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-substituted pyrrole.[1]

General Procedure for FeCl₃-Catalyzed Synthesis of N-Substituted Pyrroles in Water

• In a round-bottom flask, combine the primary amine (1.0 mmol), 2,5-dimethoxytetrahydrofuran (1.2 mmol), and water (5 mL).

• Add hydrated iron(III) chloride (FeCl₃·7H₂O, 2 mol%).

• Stir the reaction mixture at 60 °C.

• Monitor the reaction progress using thin-layer chromatography.

• After completion, extract the product with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and evaporate the solvent.

• Purify the residue by silica gel column chromatography to obtain the pure product.[1]

Visualizations

References

• 1. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent approaches in the organocatalytic synthesis of pyrroles - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01690C [pubs.rsc.org]
• 5. Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Cascade Synthesis of Pyrroles from Nitroarenes with Benign Reductants Using a Heterogeneous Cobalt Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 9. Lewis acid catalyst-steered divergent synthesis of functionalized vicinal amino alcohols and pyrroles from tertiary enamides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. Lewis acid-catalyzed divergent synthesis of polysubstituted furans and pyrroles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. Pyrrole synthesis [organic-chemistry.org]
• 12. omicsonline.org [omicsonline.org]

Overcoming challenges in the purification of pyrrole derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of pyrrole derivatives.

Troubleshooting Guide

Pyrrole derivatives can be sensitive to a variety of conditions, leading to purification challenges. This guide provides solutions to common problems.

Table 1: Common Issues in Pyrrole Derivative Purification

Problem	Potential Cause(s)	Recommended Solution(s)
Darkening or Polymerization of the Product	- Exposure to air and light. - Presence of acidic impurities.[1] - High temperatures during workup or purification.	- Work under an inert atmosphere (e.g., nitrogen or argon). - Use solvents degassed with nitrogen or argon. - Store purified compounds under an inert atmosphere at low temperatures and protected from light. - Neutralize the reaction mixture before purification. A dilute sodium bicarbonate wash is often effective.
Streaking or Tailing of Compound on TLC/Column Chromatography	- Compound is too polar for the chosen solvent system. - Acidic or basic nature of the compound interacting with the silica gel.[2] - Sample overload on the column.[2][3]	- Gradually increase the polarity of the eluent. - Add a small amount of a modifier to the eluent (e.g., 0.1-1% triethylamine for basic compounds, or acetic acid for acidic compounds).[4] - Ensure the sample is fully dissolved in a minimal amount of solvent before loading. - For poorly soluble compounds, consider dry loading onto silica gel.[5]
Co-elution of Impurities with the Desired Product	- Similar polarity of the product and impurities. - Inappropriate solvent system for separation.	- Optimize the solvent system using TLC. Aim for an Rf value of ~0.3 for the desired compound for good separation.[4][6] - Consider using a different stationary phase (e.g., alumina, reverse-phase silica). - If column chromatography is ineffective, attempt recrystallization or vacuum distillation.
Low Recovery from Column Chromatography	- Compound irreversibly adsorbing to the silica gel. - Compound degradation on the column due to the acidic nature of silica.	- Deactivate the silica gel by adding a small percentage of a base like triethylamine to the eluent. - Use a less acidic stationary phase like neutral alumina. - Elute the column with a more polar solvent at the end to recover any strongly adsorbed material.
Difficulty in Removing Unreacted Pyrrole	- High volatility and polarity of pyrrole can make it challenging to separate from some derivatives.	- For less polar derivatives, repeated washing of the crude reaction mixture with a nonpolar solvent like hexane can remove a significant amount of unreacted pyrrole before chromatography. - Utilize vacuum distillation if the derivative has a significantly higher boiling point than pyrrole.
Product is an Oil and Cannot be Recrystallized	- Presence of impurities preventing crystallization. - The compound may be intrinsically an oil at room temperature.	- Purify further by column chromatography to remove impurities. - Attempt to form a solid derivative (e.g., a salt if the compound has a basic or acidic handle) that may be crystalline. - If the compound is pure and still an oil, purification by chromatography or distillation is the primary method.

Frequently Asked Questions (FAQs)

Q1: My pyrrole derivative is turning dark brown/black upon concentration. Is it decomposing?

A1: This is a common observation with pyrrole derivatives and is often due to minor oxidation or polymerization, which can produce highly colored impurities.[1] Even trace amounts of these byproducts can cause significant coloration without a substantial loss of purity as determined by NMR.[1] To minimize this, it is crucial to handle the compound under an inert atmosphere, use degassed solvents, and store it protected from light and air.

Q2: What is the best general-purpose solvent system for column chromatography of pyrrole derivatives?

A2: There is no single best system, as the polarity of pyrrole derivatives can vary widely. A good starting point for many derivatives is a mixture of hexanes and ethyl acetate.[4] You can screen different ratios using Thin Layer Chromatography (TLC) to find the optimal separation. For more polar compounds, dichloromethane/methanol mixtures can be effective.[4]

Q3: I am seeing peak fronting in my HPLC analysis of a purified pyrrole derivative. What could be the cause?

A3: Peak fronting in HPLC is often a sign of sample overload, where the concentration of the injected sample is too high for the column to handle.[3] This can be resolved by diluting the sample and re-injecting.[3] Another potential cause is that the solvent used to dissolve the sample is stronger (more eluting) than the mobile phase. Whenever possible, dissolve your sample in the mobile phase.

Q4: Can I use acidic conditions to purify my pyrrole derivative?

A4: It is generally advisable to avoid strong acidic conditions during the purification of pyrrole derivatives, as they are prone to acid-catalyzed polymerization and decomposition.[7] If an acidic workup is necessary, it should be done quickly and at low temperatures, followed by neutralization. For chromatographic purification, the use of acidic modifiers should be carefully evaluated, and neutral or basic alumina can be considered as an alternative to silica gel.

Q5: How can I remove colored impurities that persist even after chromatography?

A5: If colored impurities remain after chromatography, you can try treating a solution of your compound with activated charcoal. The charcoal can adsorb the colored impurities, and can then be removed by filtration.[8] However, be aware that activated charcoal can also adsorb some of your desired product, so this may lead to a decrease in yield.

Experimental Protocols

Flash Column Chromatography

This protocol describes a standard procedure for the purification of a moderately polar pyrrole derivative using silica gel.

Materials:

• Crude pyrrole derivative

• Silica gel (230-400 mesh)

• Solvents (e.g., hexanes, ethyl acetate)

• Glass column with stopcock

• Sand

• Cotton or glass wool

• Collection tubes

Procedure:

• Solvent System Selection: Determine the optimal eluent system by running TLC plates of the crude mixture in various solvent ratios (e.g., 9:1, 4:1, 1:1 hexanes:ethyl acetate). Aim for an Rf of 0.2-0.4 for the desired compound.[4]

• Column Packing:

  • Insert a small plug of cotton or glass wool at the bottom of the column.[9][10]

  • Add a thin layer of sand (approx. 1 cm).[10]

  • Prepare a slurry of silica gel in the initial, least polar eluent.[9]

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing and remove air bubbles.[9]

  • Add another thin layer of sand on top of the packed silica.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Using a pipette, carefully add the solution to the top of the silica gel.[5]

  • Dry Loading: If the compound is not very soluble in the eluent, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.[5]

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply gentle pressure (e.g., with a pump or house air) to achieve a steady flow rate.

  • Collect fractions in test tubes.

  • If a gradient elution is required, gradually increase the polarity of the eluent by increasing the proportion of the more polar solvent.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Recrystallization

This protocol is suitable for purifying solid pyrrole derivatives.

Materials:

• Crude solid pyrrole derivative

• Recrystallization solvent(s)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Solvent Selection: The ideal solvent should dissolve the compound well when hot but poorly when cold.[11] Test small amounts of the crude product in various solvents to find a suitable one. Common choices include ethanol, methanol, ethyl acetate, hexanes, or mixtures thereof.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the solid completely dissolves.[8] Add more solvent in small portions if necessary to achieve full dissolution at the boiling point.

• Decolorization (if necessary): If the hot solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.[11]

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper in a pre-heated funnel to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature.[8] Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Buchner funnel.[11] Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.[8]

• Drying: Allow the crystals to dry on the filter paper with the vacuum on. For final drying, the crystals can be placed in a desiccator or a vacuum oven.

Vacuum Distillation

This method is for purifying liquid pyrrole derivatives, especially those with high boiling points or that are thermally sensitive.

Materials:

• Liquid pyrrole derivative

• Round-bottom flask

• Distillation head with condenser

• Receiving flask

• Thermometer

• Vacuum source (e.g., vacuum pump)

• Heating mantle

• Stir bar or boiling chips

Procedure:

• Setup: Assemble the distillation apparatus. Ensure all glassware is free of cracks. Use a stir bar for smooth boiling.[12] Grease all ground-glass joints to ensure a good seal.

• Evacuation: Connect the apparatus to the vacuum source. Slowly evacuate the system.[13]

• Heating: Begin stirring and gently heat the round-bottom flask using a heating mantle.[12]

• Distillation: The liquid will begin to boil at a reduced temperature. Collect the distillate in the receiving flask. Monitor the temperature at the distillation head; a pure compound should distill over a narrow temperature range.[13]

• Completion: Once the distillation is complete, remove the heat source and allow the apparatus to cool to room temperature before slowly re-introducing air into the system.[13]

Visualizations

Experimental Workflow: Purification of a Pyrrole Derivative

Caption: General workflow for the purification of pyrrole derivatives.

Logic Diagram: Troubleshooting Column Chromatography Issues

Caption: Troubleshooting logic for column chromatography of pyrroles.

Signaling Pathway: Pyrrole Derivatives as Kinase Inhibitors

Caption: Inhibition of Receptor Tyrosine Kinase signaling by pyrrole derivatives.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. acdlabs.com [acdlabs.com]
• 3. youtube.com [youtube.com]
• 4. Chromatography [chem.rochester.edu]
• 5. public.pensoft.net [public.pensoft.net]
• 6. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 7. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Prepare and Operate Flash Column Chromatography - Hawach [hawachhplccolumn.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. Recrystallization [sites.pitt.edu]
• 12. Understanding Vacuum Distillation [fr.sihaienergytech.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric behavior of N-aryl heterocyclic ethanones, with a focus on 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone and its structural analogs. Understanding the ionization and fragmentation patterns of these compounds is crucial for their identification, characterization, and quantification in complex matrices, which are common tasks in drug discovery and development.

Performance Comparison

The following table summarizes the available mass spectrometry data for close structural analogs of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Ionization Method	Key Mass-to-Charge Ratios (m/z)	Citation
1-[4-(1H-Imidazol-1-yl)phenyl]ethanone	C₁₁H₁₀N₂O	186.21	ESI	187 [M+H]⁺	[1]
1-[4-(1H-Imidazol-1-yl)phenyl]ethanone	C₁₁H₁₀N₂O	186.21	GC-MS (EI)	186, 171, 143	[2]
1-(4-{[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino}phenyl)ethanone	C₁₄H₁₇N₃O	243.31	FAB	244 [M+1]⁺	[3]

Analysis of Alternatives:

• 1-[4-(1H-Imidazol-1-yl)phenyl]ethanone , with an imidazole ring instead of a pyrrole, is a very close analog. The presence of a second nitrogen atom in the imidazole ring may lead to different fragmentation patterns compared to the pyrrole analog. The reported ESI data shows the expected protonated molecule [M+H]⁺ at m/z 187[1]. The GC-MS data indicates the molecular ion at m/z 186, with major fragments at 171 (likely loss of a methyl group) and 143 (potentially corresponding to the [M-CH₃-CO]⁺ fragment)[2].

• 1-(4-{[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino}phenyl)ethanone is a more complex analog with a substituted pyrazole ring and a linking aminomethyl group. Its FAB-MS data shows the protonated molecule at m/z 244[3]. The additional functional groups in this molecule would lead to more complex fragmentation pathways compared to the target compound.

Based on the data from these analogs, it is highly probable that 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone (Molecular Formula: C₁₂H₁₁NO, Molecular Weight: 185.22 g/mol ) would exhibit a strong molecular ion peak at m/z 185 under electron ionization and a protonated molecule at m/z 186 in ESI or FAB. Common fragmentation pathways would likely involve the loss of the acetyl group (CH₃CO, 43 Da) leading to a fragment at m/z 142, and cleavage of the pyrrole ring.

Experimental Protocols

The following is a general protocol for the analysis of small molecules like 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone using mass spectrometry. The specific parameters may require optimization depending on the instrument and the desired outcome.

1. Sample Preparation

• Objective: To prepare a clean sample solution suitable for introduction into the mass spectrometer.

• Procedure:

  • Dissolve a small amount (typically 1 mg/mL) of the analyte in a suitable solvent such as methanol, acetonitrile, or a mixture of organic solvent and water.

  • For complex matrices, a sample clean-up step using solid-phase extraction (SPE) may be necessary to remove interfering substances.

  • Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

2. Mass Spectrometry Analysis

• Instrumentation: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (Q-TOF) or an Orbitrap instrument, is recommended for accurate mass measurements and structural elucidation.

• Ionization:

  • Electrospray Ionization (ESI): A soft ionization technique suitable for polar and thermally labile molecules. The sample solution is typically infused directly or via an LC system into the ESI source. Positive ion mode is generally used for compounds with basic nitrogen atoms.

  • Electron Ionization (EI): A hard ionization technique often used with gas chromatography (GC). It provides detailed fragmentation patterns that are useful for structural identification and library matching.

• Mass Analysis:

  • Full Scan MS: Acquire data over a relevant mass range (e.g., m/z 50-500) to detect the molecular ion and major fragments.

  • Tandem Mass Spectrometry (MS/MS): Isolate the molecular ion of interest and subject it to collision-induced dissociation (CID) to generate a fragmentation spectrum. This provides detailed structural information.

• Data Analysis:

  • Determine the accurate mass of the molecular ion to confirm the elemental composition.

  • Analyze the fragmentation pattern to elucidate the structure of the molecule.

  • Compare the obtained spectrum with databases (e.g., NIST) or with the spectra of known standards for confirmation.

Visualizations

The following diagrams illustrate key experimental workflows in mass spectrometry.

Caption: A general workflow for mass spectrometry analysis.

Caption: Workflow for tandem mass spectrometry (MS/MS).

References

• 1. rsc.org [rsc.org]
• 2. 1-(4-(1H-Imidazol-1-yl)phenyl)ethanone | C11H10N2O | CID 82316 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Biological Activity of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone and Its Analogs

This guide provides a comparative analysis of the biological activity of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone and its structurally related analogs. The information presented is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the antimicrobial, cytotoxic, and enzyme-inhibitory properties of these compounds, supported by experimental data and detailed methodologies.

Introduction

1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone serves as a versatile scaffold in medicinal chemistry. The presence of the pyrrole ring, a key heterocyclic motif found in many biologically active natural products and synthetic drugs, coupled with the phenyl ethanone moiety, provides a foundation for the development of novel therapeutic agents.[1][2] This guide focuses on the comparative biological evaluation of this core structure and its derivatives, particularly chalcones, nicotinonitriles, and other related analogs, highlighting their potential as antimicrobial and anticancer agents.

Data Presentation: Comparative Biological Activities

The biological activities of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone analogs have been evaluated against various microbial strains and cancer cell lines. The following tables summarize the quantitative data from these studies, providing a clear comparison of their potency.

Antimicrobial Activity

The antimicrobial efficacy of chalcone derivatives of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone was assessed using the disc diffusion method.[3] The zone of inhibition, which indicates the magnitude of the antimicrobial effect, was measured for different concentrations of the test compounds against Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone Chalcone Analogs (Zone of Inhibition in mm) [3]

Compound	Concentration (µ g/disc )	Staphylococcus aureus (MTCC 96)	Bacillus subtilis (MTCC 441)	Escherichia coli (MTCC 443)	Pseudomonas vulgaris (MTCC 2421)
CH-01	50	12	14	10	11
100	18	20	16	17
150	24	26	22	23
CH-02	50	11	13	9	10
100	17	19	15	16
150	23	25	21	22
CH-06	50	15	17	13	14
100	21	23	19	20
150	28	30	26	27
CH-09	50	14	16	12	13
100	20	22	18	19
150	27	29	25	26
CH-13	50	18	20	16	17
100	25	27	23	24
150	33	35	31	32

Note: The table presents a selection of the reported data for illustrative purposes.

Cytotoxic Activity

The in vitro cytotoxic potential of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone analogs has been investigated against various human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the compound's potency in inhibiting cell growth, is a key parameter in these studies.

Table 2: Cytotoxic Activity of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone Analogs (IC50 in µM)

Compound	Cell Line	IC50 (µM)	Reference
Chalcone Analog CH-02	MCF-7 (Breast)	24 µg/mL	[3]
HT-29 (Colon)	26 µg/mL	[3]
DU-145 (Prostate)	14 µg/mL	[3]
Chalcone Analog CH-05	MCF-7 (Breast)	28 µg/mL	[3]
HT-29 (Colon)	27 µg/mL	[3]
DU-145 (Prostate)	16 µg/mL	[3]
Nicotinonitrile Analog 6a	A549 (Lung)	0.008	[2]
HCT-116 (Colon)	0.009	[2]
MCF-7 (Breast)	0.007	[2]
HeLa (Cervical)	0.011	[2]
K562 (Leukemia)	0.006	[2]
ARDAP	MCF-7 (Breast)	Sub-cytotoxic concentrations (10-80 nM) showed decreased proliferation	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used to assess the biological activities of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone and its analogs.

Synthesis of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone Chalcone Analogs

The synthesis of chalcone derivatives involves a Claisen-Schmidt condensation reaction.[3]

General Procedure:

• A mixture of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone (0.001 moles) and a substituted aromatic aldehyde (0.001 moles) is dissolved in 20 ml of alcohol.

• To this solution, 15% potassium hydroxide (KOH) is added.

• The reaction mixture is stirred for 24 hours, with the progress monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is acidified with 50% hydrochloric acid (HCl).

• The precipitated solid is separated, dried, and recrystallized.

• The final product is purified by column chromatography using a mixture of ethyl acetate and hexane (1:1).[3]

Caption: Synthetic scheme for 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone chalcone analogs.

Antimicrobial Susceptibility Testing (Disc Diffusion Method)

This method is used to determine the antimicrobial activity of the synthesized compounds.[3]

Protocol:

• Stock solutions of the test compounds are prepared.

• Sterile filter paper discs (6 mm in diameter) are impregnated with different concentrations of the test compounds (e.g., 50 µ g/disc , 100 µ g/disc , 150 µ g/disc ).[3]

• The bacterial strains (Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas vulgaris) are cultured on a suitable agar medium.

• The impregnated discs are placed on the surface of the agar plates.

• The plates are incubated for 24 hours at 37°C.

• The diameter of the zone of inhibition around each disc is measured in millimeters.[3]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure cytotoxicity.[3]

Protocol:

• Human cancer cell lines (e.g., MCF-7, HT-29, DU-145) are seeded in 96-well plates and allowed to attach overnight.

• The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 hours).

• After incubation, the medium is removed, and MTT solution is added to each well.

• The plates are incubated for a further 4 hours to allow the formation of formazan crystals.

• The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• The absorbance is measured at a specific wavelength (e.g., 540 nm) using a microplate reader.

• The IC50 value is calculated from the dose-response curve.[3]

Signaling Pathways and Mechanisms of Action

Understanding the mechanism of action is crucial for drug development. Some analogs of 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone have been shown to target specific cellular pathways.

Tubulin Polymerization Inhibition

A series of novel 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogs have been identified as potent inhibitors of tubulin polymerization.[2] These compounds bind to the colchicine binding site on tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis in cancer cells.

Caption: Proposed mechanism of action for nicotinonitrile analogs as tubulin inhibitors.

Lactate Dehydrogenase (LDH-A) Inhibition

Certain pyrrol-2-yl ethanone derivatives have been evaluated as inhibitors of lactate dehydrogenase A (LDH-A), an enzyme that is often upregulated in cancer cells and plays a key role in anaerobic glycolysis.[5] Inhibition of LDH-A can disrupt the energy metabolism of cancer cells, leading to their death.

Conclusion

The 1-[4-(1H-pyrrol-1-yl)phenyl]ethanone scaffold has proven to be a valuable starting point for the development of novel bioactive compounds. Its analogs, particularly chalcones and nicotinonitriles, have demonstrated significant antimicrobial and cytotoxic activities. The data presented in this guide highlights the potential of these compounds as leads for the development of new therapeutic agents. Further structure-activity relationship (SAR) studies and in vivo evaluations are warranted to optimize their efficacy and safety profiles for potential clinical applications.

References

• 1. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of 4,6-diphenyl-2-(1H-pyrrol-1-yl)nicotinonitrile analogues of crolibulin and combretastatin A-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpbs.com [ijpbs.com]
• 4. iris.uniroma1.it [iris.uniroma1.it]
• 5. Evaluation on the inhibition of pyrrol-2-yl ethanone derivatives to lactate dehydrogenase and anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 1-Substituted Pyrroles: A Novel Solvent- and Catalyst-Free Approach

For researchers, scientists, and professionals in drug development, the efficient synthesis of 1-substituted pyrroles is a critical step in the discovery of new therapeutic agents and functional materials. This guide provides an objective comparison of a new, environmentally friendly synthetic method against established protocols, supported by experimental data to validate its performance.

The pyrrole ring is a fundamental scaffold in a vast array of biologically active natural products and synthetic pharmaceuticals. Consequently, the development of efficient and sustainable methods for the synthesis of 1-substituted pyrroles is an area of continuous research. This guide introduces a novel, solvent- and catalyst-free modification of the Paal-Knorr synthesis and compares its efficacy with traditional methods such as the conventional Paal-Knorr, Clauson-Kaas, Hantzsch, and Van Leusen syntheses.

Performance Comparison of Synthetic Methods

The following table summarizes the key performance indicators for the synthesis of a representative 1-substituted pyrrole, 1-phenyl-2,5-dimethylpyrrole, via different synthetic routes. The "New Method" represents a solvent- and catalyst-free Paal-Knorr reaction, highlighting a significant advancement in green chemistry for pyrrole synthesis.[1]

Method	Key Reactants	Catalyst	Solvent	Reaction Time	Temperature (°C)	Yield (%)
New Method (Solvent- & Catalyst-Free Paal-Knorr)	2,5-Hexanedione, Aniline	None	None	15-30 min	Room Temp.	92-98%
Conventional Paal-Knorr	2,5-Hexanedione, Aniline	Acetic Acid	Acetic Acid	1-4 h	70-118	60-85%
Microwave-Assisted Paal-Knorr	2,5-Hexanedione, Aniline	p-TsOH	None	2-10 min	120-150	85-95%
Clauson-Kaas (Microwave-Assisted)	2,5-Dimethoxytetrahydrofuran, Aniline	Oxone	Acetonitrile	10 min	110	91%
Hantzsch Synthesis	Ethyl acetoacetate, Aniline, α-haloketone	Base (e.g., piperidine)	Ethanol	8-24 h	Reflux	45-60%
Van Leusen Synthesis	TosMIC, Michael acceptor (e.g., chalcone)	Base (e.g., NaH)	DMSO/THF	2-12 h	Room Temp. - 60	55-75%

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to allow for replication and further investigation.

New Method: Solvent- and Catalyst-Free Paal-Knorr Synthesis of 1-phenyl-2,5-dimethylpyrrole

This method represents a significant advancement in green chemistry, offering high yields with minimal waste.

Procedure:

• In a 25 mL round-bottom flask, combine 2,5-hexanedione (1.14 g, 10 mmol) and aniline (0.93 g, 10 mmol).

• Stir the mixture vigorously at room temperature for 15-30 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture solidifies.

• Recrystallize the solid product from ethanol to yield pure 1-phenyl-2,5-dimethylpyrrole.

Conventional Paal-Knorr Synthesis of 1-phenyl-2,5-dimethylpyrrole

A widely used and versatile method for pyrrole synthesis.[2][3][4]

Procedure:

• To a solution of 2,5-hexanedione (1.14 g, 10 mmol) in glacial acetic acid (20 mL), add aniline (0.93 g, 10 mmol).

• Reflux the mixture for 1-4 hours.

• After cooling to room temperature, pour the reaction mixture into a beaker containing ice-water (50 mL).

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol to obtain pure 1-phenyl-2,5-dimethylpyrrole.

Microwave-Assisted Clauson-Kaas Synthesis of 1-Phenylpyrrole

This method offers a rapid and efficient route to 1-substituted pyrroles that are unsubstituted at the 2,3,4, and 5 positions.[5][6]

Procedure:

• In a microwave reactor vessel, combine aniline (0.23 g, 2.5 mmol), 2,5-dimethoxytetrahydrofuran (0.39 g, 3.0 mmol), and Oxone (0.09 g, 0.30 mmol) in acetonitrile (5 mL).[7]

• Seal the vessel and irradiate in a microwave reactor at 110°C for 10 minutes.[7]

• After cooling, add water (20 mL) to the reaction mixture and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford pure 1-phenylpyrrole.[7]

Visualizing the Synthetic Workflow

The following diagrams, generated using Graphviz, illustrate the logical workflow of the new synthetic method and the established Paal-Knorr reaction.

Caption: Workflow for the New Solvent- and Catalyst-Free Paal-Knorr Synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 4. rgmcet.edu.in [rgmcet.edu.in]
• 5. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 6. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Green Synthesis of Pyrrole Derivatives: Ingenta Connect [ingentaconnect.com]

Evaluating the Purity of Synthesized 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical, non-negotiable aspect of chemical research and development. The presence of impurities, even in trace amounts, can significantly impact experimental outcomes, leading to erroneous data and potentially compromising the safety and efficacy of therapeutic candidates. This guide provides a comprehensive framework for evaluating the purity of synthesized 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone, a key building block in medicinal chemistry. We present a comparative analysis of a hypothetically synthesized batch against commercially available alternatives, supported by detailed experimental protocols for robust purity assessment.

Comparative Purity Analysis

The purity of a synthesized compound is benchmarked against commercially available standards. These standards, while convenient, may not always offer the highest purity or may contain different impurity profiles depending on the supplier's manufacturing process. A direct comparison, therefore, provides a clear rationale for either further purification of the synthesized material or its direct use in subsequent applications.

Product	Purity (%) by HPLC	Key Impurity 1: 4-Aminoacetophenone (%)	Key Impurity 2: 2,5-Dimethoxytetrahydrofuran (%)	Key Impurity 3: Palladium Residue (ppm)
Synthesized 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone	98.5	0.8	0.5	15
Commercial Alternative A (Supplier 1)	97.2	1.5	Not Detected	<5
Commercial Alternative B (Supplier 2)	99.1	0.3	0.1	<5
High-Purity Reference Standard	>99.8	<0.05	<0.05	<1

Note: The data presented above is hypothetical and serves for illustrative purposes. Actual values will vary based on the synthesis and purification methods employed.

Experimental Workflow for Purity Evaluation

The following diagram outlines a systematic workflow for the comprehensive purity assessment of synthesized 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone.

Caption: Experimental workflow for the purity evaluation of synthesized compounds.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for quantitative purity assessment and impurity profiling.

• Instrumentation: A standard HPLC system equipped with a UV detector and preferably a mass spectrometer (LC-MS) for peak identification.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is recommended.

  • Solvent A: Water + 0.1% Formic Acid

  • Solvent B: Acetonitrile + 0.1% Formic Acid

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized compound in the initial mobile phase composition.

• Data Analysis: Purity is determined by the area percentage of the main peak relative to the total area of all peaks detected. Impurities are quantified based on their relative peak areas.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for structural confirmation and identification of impurities with distinct chemical signatures.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR:

  • Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

  • Procedure: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

  • Analysis: The proton spectrum should be consistent with the structure of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone. Look for characteristic signals of the pyrrole and phenyl protons, as well as the acetyl methyl group. The absence of signals corresponding to starting materials (e.g., 4-aminoacetophenone) or residual solvents should be confirmed.

• ¹³C NMR:

  • Procedure: A more concentrated sample (20-50 mg) is typically required.

  • Analysis: The carbon spectrum provides further structural confirmation. The number of signals should correspond to the number of unique carbon atoms in the molecule. The chemical shifts of the carbonyl carbon, aromatic carbons, and the methyl carbon are key indicators of the correct structure.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the synthesized compound and can help in identifying impurities.

• Instrumentation: A mass spectrometer with either Electron Ionization (EI) or Electrospray Ionization (ESI) source.

• Sample Introduction: Direct infusion or via LC-MS.

• Analysis:

  • Molecular Ion Peak: The mass spectrum should show a prominent molecular ion peak (or [M+H]⁺ in ESI) corresponding to the molecular weight of 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone (185.22 g/mol ).

  • Fragmentation Pattern: In EI-MS, characteristic fragmentation patterns can provide further structural evidence. Key fragments may arise from the loss of the acetyl group or cleavage of the pyrrole ring.

Potential Impurities and Their Impact

The nature of impurities is largely dependent on the synthetic route employed. For instance, in a Clauson-Kaas reaction, unreacted starting materials like 4-aminoacetophenone and 2,5-dimethoxytetrahydrofuran are common impurities. If a palladium-catalyzed cross-coupling reaction is used, residual palladium can be a significant impurity.

• Unreacted Starting Materials: The presence of starting materials can interfere with subsequent reactions and may exhibit their own biological activities, leading to confounding results.

• Residual Palladium: Palladium is a heavy metal and its presence is highly regulated in pharmaceutical compounds due to its toxicity. Even at low levels, it can catalyze unintended side reactions.

Conclusion

The rigorous evaluation of purity is a cornerstone of reliable chemical and pharmaceutical research. This guide provides a systematic approach to assess the purity of synthesized 1-[4-(1H-Pyrrol-1-yl)phenyl]ethanone, enabling researchers to make informed decisions about its suitability for their intended applications. By employing a combination of HPLC, NMR, and MS, and comparing the results with commercially available alternatives, a high degree of confidence in the quality of the synthesized material can be achieved. This meticulous approach to purity verification ultimately contributes to the integrity and reproducibility of scientific research.